Cas no 1806797-28-3 (3-Amino-2-(difluoromethyl)-6-iodo-4-(trifluoromethyl)pyridine)

• Product Name: 3-Amino-2-(difluoromethyl)-6-iodo-4-(trifluoromethyl)pyridine
• CAS No: 1806797-28-3
• MF: C₇H₄F₅IN₂
• MW: 338.016551017761
• CID: 4810684
• Update Time: 2025-05-21

3-Amino-2-(difluoromethyl)-6-iodo-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(difluoromethyl)-6-iodo-4-(trifluoromethyl)pyridine

• Inchi： 1S/C7H4F5IN2/c8-6(9)5-4(14)2(7(10,11)12)1-3(13)15-5/h1,6H,14H2
• InChI Key： BJGGEYNEQRBXSG-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)(F)F)=C(C(C(F)F)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 222
• XLogP3: 2.4
• Topological Polar Surface Area: 38.9

Additional information on 3-Amino-2-(difluoromethyl)-6-iodo-4-(trifluoromethyl)pyridine

3-Amino-2-(difluoromethyl)-6-iodo-4-(trifluoromethyl)pyridine: A Comprehensive Overview

3-Amino-2-(difluoromethyl)-6-iodo-4-(trifluoromethyl)pyridine is a highly specialized organic compound with the CAS registry number 1806797-28-3. This compound belongs to the class of pyridine derivatives, which are widely studied in various fields of chemistry, including medicinal chemistry, agrochemistry, and materials science. The structure of this compound is characterized by the presence of an amino group at position 3, a difluoromethyl group at position 2, an iodo group at position 6, and a trifluoromethyl group at position 4. These substituents confer unique electronic and steric properties to the molecule, making it a valuable substrate for further functionalization and application in diverse chemical contexts.

The synthesis of 3-Amino-2-(difluoromethyl)-6-iodo-4-(trifluoromethyl)pyridine involves a series of well-established organic reactions. The starting material is typically a pyridine derivative with appropriate substituents, which undergoes nucleophilic substitution, electrophilic substitution, or coupling reactions to introduce the desired functional groups. Recent advancements in catalytic methods and transition metal-mediated reactions have significantly enhanced the efficiency and selectivity of these processes. For instance, the use of palladium catalysts in cross-coupling reactions has enabled the precise installation of the iodo group at position 6 while maintaining the integrity of other substituents.

The physical properties of this compound are influenced by its molecular structure. The presence of electron-withdrawing groups such as the trifluoromethyl and difluoromethyl groups increases the overall electronegativity of the molecule, which affects its solubility, melting point, and reactivity. Experimental studies have shown that 3-Amino-2-(difluoromethyl)-6-iodo-4-(trifluoromethyl)pyridine exhibits moderate solubility in polar solvents like dimethylformamide (DMF) and dichloromethane (DCM), making it suitable for solution-phase reactions. Its melting point is relatively high due to strong intermolecular hydrogen bonding interactions between the amino group and adjacent electronegative substituents.

In terms of applications, this compound has garnered significant attention in the field of medicinal chemistry. The pyridine ring serves as a versatile scaffold for designing bioactive molecules with potential therapeutic applications. Recent research has focused on exploring its role as a precursor for synthesizing kinase inhibitors, which are critical in targeting various disease pathways such as cancer and inflammatory disorders. For example, studies have demonstrated that derivatives of this compound can modulate protein kinase activity by binding to specific active sites, thereby inhibiting enzymatic function.

Another promising application lies in agrochemistry. The introduction of halogenated substituents like iodine and fluorine enhances the stability and bioavailability of agrochemical agents. Researchers have investigated the use of 3-Amino-2-(difluoromethyl)-6-iodo-4-(trifluoromethyl)pyridine as a building block for herbicides and fungicides. These compounds exhibit improved selectivity towards target pathogens while minimizing adverse effects on non-target organisms, making them valuable candidates for sustainable agricultural practices.

The electronic properties of this compound also make it an interesting candidate for materials science applications. The conjugated π-system in the pyridine ring facilitates electron delocalization, which is advantageous in designing optoelectronic materials such as organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent studies have explored its potential as an electron transport layer material in OLEDs due to its high electron mobility and stability under operational conditions.

In conclusion, 3-Amino-2-(difluoromethyl)-6-iodo-4-(trifluoromethyl)pyridine is a multifaceted compound with remarkable chemical versatility. Its unique structure enables diverse applications across various scientific domains, from drug discovery to materials development. As research continues to uncover new synthetic methods and functional applications for this compound, its significance in modern chemistry is expected to grow further.